Cas no 79-68-5 (4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one)

4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one structure

79-68-5 structure

Product Name:4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one

CAS No:79-68-5

MF:C₁₄H₂₂O

MW:206.323884487152

CID:566343

PubChem ID:6433146

Update Time:2025-04-19

4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one
- (3E)-4-(2,2,3-Trimethyl-6-methylenecyclohexyl)-3-buten-2-one
- 3-Buten-2-one,4-(2,2,3-trimethyl-6-methylenecyclohexyl)-
- 4-(2,2,3-trimethyl-6-methylenecyclohexyl)-3-buten-2-one
- -(E)-ionone
- 6-Methyl- &#947
- 1WT40UXP7H
- 3-Buten-2-one, 4-(2,2,3-trimethyl-6-methylenecyclohexyl)-
- .GAMMA.-IRONE, CIS-(+)-
- GAMMA-IRONE
- (+)-cis-gamma-Irone
- 3-BUTEN-2-ONE, 4-(2,2,3-TRIMETHYL-6-METHYLENECYCLOHEXYL)-, (1.ALPHA.(E),3.ALPHA.)-(+/-)-
- 35124-16-4
- 3-Buten-2-one, 4-((1R,3S)-2,2,3-trimethyl-6-methylenecyclohexyl)-, (3E)-rel-
- .GAMMA.-IRONE, CIS-(+/-)-
- UNII-IOV6OG0LC8
- (+)-CIS-.GAMMA.-IRONE
- 3-BUTEN-2-ONE, 4-(2,2,3-TRIMETHYL-6-METHYLENECYCLOHEXYL)-, (1S-(1.ALPHA.(E),3.ALPHA.))-
- (E)-4-[(1S,3R)-2,2,3-trimethyl-6-methylidenecyclohexyl]but-3-en-2-one
- (+/-)-cis-gamma-Irone
- 117894-47-0
- (+)-(2R,6S)-CIS-.GAMMA.-IRONE
- gamma-Irone, cis-(+/-)-
- IS4N6X2NA3
- 3-Buten-2-one, 4-((1S,3R)-2,2,3-trimethyl-6-methylenecyclohexyl)-, (3E)-
- gamma-Irone, cis-(+)-
- EINECS 201-218-0
- UNII-IS4N6X2NA3
- 79-68-5
- (+/-)-CIS-.GAMMA.-IRONE
- UNII-1WT40UXP7H
- 3-Buten-2-one, 4-(2,2,3-trimethyl-6-methylenecyclohexyl)-, (1S-(1alpha(E),3alpha))-
- IOV6OG0LC8
- (+)-(2R,6S)-cis-gamma-Irone
- 3-Buten-2-one, 4-(2,2,3-trimethyl-6-methylenecyclohexyl)-, (1alpha(E),3alpha)-(+/-)-
- Q22077110
- Inchi： 1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h8-9,11,13H,1,6-7H2,2-5H3/b9-8+/t11-,13+/m1/s1
- InChI Key： MVPDTCQYNRKWJA-UZPJXDOOSA-N
- SMILES： O=C(C)/C=C/[C@H]1C(=C)CC[C@@H](C)C1(C)C

Computed Properties

Exact Mass: 206.16716
Monoisotopic Mass: 206.167
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2
XLogP3: 3.5

Experimental Properties

Density: d415 0.939
Melting Point: 25°C
Boiling Point: bp0.06 85-88°; bp2 114-116°
Flash Point: 118.7ºC
Refractive Index: nD15 1.505
PSA: 17.07
LogP: 3.76010
Specific Rotation: D20 +2° (methylene chloride)

4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one Production Method

Production Method 1

3548-78-5

79-68-5

79-69-6

79-70-9

Reaction Conditions

1.1 Reagents: Copper , Zinc Solvents: Diethyl ether , Dichloromethane ; 6 h, rt → 35 °C
2.1 Reagents: Citral Solvents: Dichloromethane ; 45 min, < -70 °C
2.2 Reagents: Sodium bicarbonate

Reference

Synthesis of irone by cyclization reaction

Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Production Method 2

79-68-5

79-69-6

79-70-9

Reaction Conditions

1.1 Reagents: Citral Solvents: Dichloromethane ; 45 min, < -70 °C
1.2 Reagents: Sodium bicarbonate

Reference

Synthesis of irone by cyclization reaction

Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Production Method 3

5392-40-5

79-68-5

79-69-6

79-70-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Acetone ; 4 h, 45 °C
1.2 Solvents: Acetic acid ; pH 6 - 7
2.1 Reagents: Copper , Zinc Solvents: Diethyl ether , Dichloromethane ; 6 h, rt → 35 °C
3.1 Reagents: Citral Solvents: Dichloromethane ; 45 min, < -70 °C
3.2 Reagents: Sodium bicarbonate

Reference

Synthesis of irone by cyclization reaction

Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301